Cas no 898790-89-1 (7-(3-Iodophenyl)-7-oxoheptanoic acid)

• Product Name: 7-(3-Iodophenyl)-7-oxoheptanoic acid
• CAS No: 898790-89-1
• MF: C₁₃H₁₅IO₃
• MW: 346.160876512527
• CID: 866914
• PubChem ID: 24727016
• Update Time: 2025-04-19

7-(3-Iodophenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(3-IODOPHENYL)-7-OXOHEPTANOIC ACID
• MFCD02260892
• DTXSID00645399
• MS-21009
• 7-(3-IODOPHENYL)-7-OXOHEPTANOICACID
• 898790-89-1
• AKOS016022755
• 7-(3-Iodophenyl)-7-oxoheptanoic acid

• MDL： MFCD02260892
• Inchi： 1S/C13H15IO3/c14-11-6-4-5-10(9-11)12(15)7-2-1-3-8-13(16)17/h4-6,9H,1-3,7-8H2,(H,16,17)
• InChI Key： QNSRZYMQZSPGKJ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 346.00700
• Monoisotopic Mass: 346.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.50900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones